![molecular formula C14H11BrO3 B1224145 2-(4-Bromophenyl)-1-(2,4-dihydroxyphenyl)ethanone CAS No. 92152-60-8](/img/structure/B1224145.png)
2-(4-Bromophenyl)-1-(2,4-dihydroxyphenyl)ethanone
Overview
Description
2-(4-Bromophenyl)-1-(2,4-dihydroxyphenyl)ethanone, also known as 4-bromo-2,4-dihydroxyacetophenone, is a brominated phenolic compound that is used in a variety of scientific research applications. It is a colorless solid that is soluble in water, alcohols, and other organic solvents. It is used in a variety of synthetic reactions, such as the synthesis of polymers, polymers, and other materials. It is also used in the synthesis of pharmaceuticals and other bioactive compounds.
Scientific Research Applications
Synthesis and Chemical Reactions
- Synthesis Techniques : The compound has been synthesized through various methods. For instance, a study by Zhou Jin-xia (2010) demonstrates a synthesis method using (2,4-dihydroxyphenyl)ethanone and prenyl bromide, optimizing reaction conditions for maximum yield (Zhou Jin-xia, 2010).
- Hydrogen-Bonding Patterns : Research by Balderson et al. (2007) on similar compounds like (2Z)-1-(4-bromophenyl)-2-(pyrrolidin-2-ylidene)ethanone highlights the significance of hydrogen-bonding patterns in influencing the compound's molecular structure (Balderson et al., 2007).
- Reductive Acetylation Processes : A study by Tang et al. (2014) discusses reductive acetylation of oximes mediated with iron(II) acetate using 1-(4-Bromophenyl)ethanone (Tang et al., 2014).
Material Science and Engineering
- Improving Synthetic Technology : Li Yu-feng (2013) improved the synthesis method of 2-bromo-1-(4-hydroxyphenyl)ethanone, a key intermediate of Synephrine, using Br2 as the brominating reagent, enhancing yield and purity (Li Yu-feng, 2013).
- Catalyst in Asymmetric Reduction : Thvedt et al. (2011) evaluated a polymethacrylate catalyst, using 1-(4-bromophenyl)ethanone, in the asymmetric reduction of ketones, offering insights into the compound's role in catalysis (Thvedt et al., 2011).
Pharmaceutical and Medicinal Chemistry
- Formation of Heterocycles : Moskvina et al. (2015) explored the condensation of 2-(4-chlorophenyl)-1-(2,4-dihydroxyphenyl) ethanone with N,N-dimethylformamide dimethyl acetal, leading to the formation of various heterocycles, highlighting its potential in pharmaceutical chemistry (Moskvina et al., 2015).
properties
IUPAC Name |
2-(4-bromophenyl)-1-(2,4-dihydroxyphenyl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11BrO3/c15-10-3-1-9(2-4-10)7-13(17)12-6-5-11(16)8-14(12)18/h1-6,8,16,18H,7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVDMPWQNNRNDOG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(=O)C2=C(C=C(C=C2)O)O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11BrO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00366274 | |
Record name | 2-(4-bromophenyl)-1-(2,4-dihydroxyphenyl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00366274 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
307.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
92152-60-8 | |
Record name | 2-(4-bromophenyl)-1-(2,4-dihydroxyphenyl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00366274 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(4-BROMOPHENYL)-1-(2,4-DIHYDROXYPHENYL)ETHANONE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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